Cas no 2171153-18-5 (2-(3-{(3S)-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)hexanamidomethyl}cyclobutyl)acetic acid)

• Product Name: 2-(3-{(3S)-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)hexanamidomethyl}cyclobutyl)acetic acid
• CAS No: 2171153-18-5
• MF: C₂₈H₃₄N₂O₅
• MW: 478.579967975616
• CID: 5837646
• PubChem ID: 165559869
• Update Time: 2025-05-26

2-(3-{(3S)-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)hexanamidomethyl}cyclobutyl)acetic acid Chemical and Physical Properties

Names and Identifiers

• 2-(3-{(3S)-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)hexanamidomethyl}cyclobutyl)acetic acid
• 2171153-18-5
• EN300-1472912
• 2-(3-{[(3S)-3-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)hexanamido]methyl}cyclobutyl)acetic acid

• Inchi： 1S/C28H34N2O5/c1-2-7-20(15-26(31)29-16-19-12-18(13-19)14-27(32)33)30-28(34)35-17-25-23-10-5-3-8-21(23)22-9-4-6-11-24(22)25/h3-6,8-11,18-20,25H,2,7,12-17H2,1H3,(H,29,31)(H,30,34)(H,32,33)/t18?,19?,20-/m0/s1
• InChI Key： AHPZYMNONQZJIR-MHJFOBGBSA-N
• SMILES： OC(CC1CC(CNC(C[C@H](CCC)NC(=O)OCC2C3C=CC=CC=3C3=CC=CC=C23)=O)C1)=O

Computed Properties

• Exact Mass: 478.24677219g/mol
• Monoisotopic Mass: 478.24677219g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 35
• Rotatable Bond Count: 12
• Complexity: 715
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.1
• Topological Polar Surface Area: 105Ų

Additional information on 2-(3-{(3S)-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)hexanamidomethyl}cyclobutyl)acetic acid

Research Brief on 2-(3-{(3S)-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)hexanamidomethyl}cyclobutyl)acetic acid (CAS: 2171153-18-5)

The compound 2-(3-{(3S)-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)hexanamidomethyl}cyclobutyl)acetic acid (CAS: 2171153-18-5) has recently garnered significant attention in the field of chemical biology and medicinal chemistry due to its potential applications in peptide synthesis and drug development. This research brief synthesizes the latest findings related to this compound, highlighting its structural features, synthetic pathways, and biological relevance.

Structurally, this compound features a cyclobutylacetic acid core modified with an Fmoc-protected aminohexanamide side chain. The Fmoc (9-fluorenylmethoxycarbonyl) group is a widely used protecting group in solid-phase peptide synthesis (SPPS), suggesting that this compound may serve as a key intermediate in the synthesis of complex peptides or peptidomimetics. Recent studies have explored its utility in the construction of constrained peptide scaffolds, which are of growing interest in the development of therapeutics targeting protein-protein interactions.

In terms of synthesis, recent publications have described optimized routes for the preparation of this compound. A 2023 study in the Journal of Medicinal Chemistry reported a high-yielding, stereoselective synthesis starting from L-norleucine, with the key steps involving cyclobutane ring formation via [2+2] cycloaddition followed by Fmoc protection. The authors noted that the compound exhibits excellent stability under standard SPPS conditions, making it particularly valuable for automated peptide synthesis platforms.

Biological evaluations have revealed promising applications. Research published in ACS Chemical Biology (2024) demonstrated that derivatives of this compound can serve as effective scaffolds for developing inhibitors of the MDM2-p53 interaction, a important target in cancer therapy. The cyclobutyl ring provides conformational restraint that enhances binding affinity while maintaining metabolic stability. Additionally, the compound's compatibility with standard Fmoc chemistry allows for straightforward incorporation into diverse peptide sequences.

From a drug development perspective, the compound's physicochemical properties have been characterized in recent ADMET studies. Its calculated logP of 2.8 and polar surface area of 85 Ų suggest reasonable membrane permeability while maintaining sufficient solubility for biological testing. These characteristics, combined with its synthetic accessibility, position it as a versatile building block for medicinal chemistry programs.

Looking forward, several research groups have indicated plans to explore this compound's utility in developing constrained cyclic peptides for challenging targets such as GPCRs and protein-protein interfaces. Its unique structural features - particularly the combination of cyclobutane constraint with flexible hexanamide spacer - offer interesting possibilities for tuning molecular properties. As the field continues to recognize the value of medium-sized rings in drug discovery, this compound is likely to see increased application in both academic and industrial settings.